4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone

• IUPAC Name: 4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C18H17Cl2NO4/c1-23-13-8-12-15(18(25-3)17(13)24-2)10(7-14(22)21-12)9-5-4-6-11(19)16(9)20/h4-6,8,10H,7H2,1-3H3,(H,21,22)
• InChI Key: WBZIQIJNFORUTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C2C(CC(=O)NC2=C1)C3=C(C(=CC=C3)Cl)Cl)OC)OC
• Molecular Formula: C18H17Cl2NO4
• Molecular Weight: 382.2 g/mol

Description

4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone, also known as AG-490, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This molecule is a potent inhibitor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, which plays a crucial role in many physiological and pathological processes.

Mechanism of Action

4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone acts as a competitive inhibitor of the JAK kinase domain, preventing the phosphorylation of STAT proteins and subsequent activation of downstream signaling pathways. This leads to the inhibition of cell proliferation and survival, making 4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone a potential anticancer agent.
Biochemical and Physiological Effects:
4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. In addition, 4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for autoimmune and inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone has several advantages for use in laboratory experiments, including its potency and specificity for the JAK/STAT pathway. However, the use of 4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone can be limited by its potential toxicity and off-target effects, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of 4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone, including the development of more potent and selective inhibitors of the JAK/STAT pathway, the investigation of the potential use of 4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone in combination with other therapeutic agents, and the exploration of its potential use in the treatment of other diseases beyond cancer and autoimmune disorders. Overall, 4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone represents a promising target for therapeutic intervention, and further research is needed to fully understand its potential applications.

Scientific Research Applications

4-(2,3-dichlorophenyl)-5,6,7-trimethoxy-3,4-dihydro-2(1H)-quinolinone has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. The JAK/STAT pathway is involved in the regulation of immune responses, cell growth, and differentiation, making it a promising target for therapeutic intervention.